Cas no 151707-03-8 (1,1'-Oxybis[4-(tridecafluorohexyl)benzene])

1,1'-Oxybis[4-(tridecafluorohexyl)benzene] is a fluorinated aromatic ether compound characterized by its high thermal and chemical stability due to the presence of perfluoroalkyl chains. The tridecafluorohexyl groups impart strong hydrophobicity and oleophobicity, making the compound resistant to water, oils, and organic solvents. Its unique structure also contributes to low surface energy, which is beneficial for applications requiring non-stick or anti-fouling properties. The ether linkage enhances molecular flexibility while maintaining robustness under harsh conditions. This compound is particularly useful in advanced material science, including coatings, surfactants, and specialty polymers, where durability and resistance to degradation are critical. Its fluorine-rich composition ensures compatibility with high-performance industrial applications.

1,1'-Oxybis[4-(tridecafluorohexyl)benzene] structure

151707-03-8 structure

Product Name:1,1'-Oxybis[4-(tridecafluorohexyl)benzene]

CAS No:151707-03-8

MF:C₂₄H₈F₂₆O

MW:806.278218269348

CID:2778882

PubChem ID:23237886

Update Time:2025-05-24

1,1'-Oxybis[4-(tridecafluorohexyl)benzene] Chemical and Physical Properties

Names and Identifiers

- 151707-03-8
- DTXSID70631466
- Benzene, 1,1'-oxybis[4-(tridecafluorohexyl)-
- 1,1'-Oxybis[4-(tridecafluorohexyl)benzene]
- 1-(1,1,2,2,3,3,4,4,5,5,6,6,6-TRIDECAFLUOROHEXYL)-4-[4-(1,1,2,2,3,3,4,4,5,5,6,6,6-TRIDECAFLUOROHEXYL)PHENOXY]BENZENE
- 1,1'-Oxybis[4-(tridecafluorohexyl)benzene
- SCHEMBL9304157
- MFCD24842590
- NS00111259
- Inchi： 1S/C24H8F26O/c25-13(26,15(29,30)17(33,34)19(37,38)21(41,42)23(45,46)47)9-1-5-11(6-2-9)51-12-7-3-10(4-8-12)14(27,28)16(31,32)18(35,36)20(39,40)22(43,44)24(48,49)50/h1-8H
- InChI Key： CLBGZIRSQYPYBK-UHFFFAOYSA-N
- SMILES： FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(C1C=CC(=CC=1)OC1C=CC(=CC=1)C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

Exact Mass: 806.0159971Da
Monoisotopic Mass: 806.0159971Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 27
Heavy Atom Count: 51
Rotatable Bond Count: 12
Complexity: 1110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 11.9
Topological Polar Surface Area: 9.2Å²

1,1'-Oxybis[4-(tridecafluorohexyl)benzene] Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Apollo Scientific	PC450140-100mg	1,1'-Oxybis[4-(tridecafluorohexyl)benzene	151707-03-8	100mg	£95.00	2023-09-02
Apollo Scientific	PC450140-250mg	1,1'-Oxybis[4-(tridecafluorohexyl)benzene	151707-03-8	250mg	£195.00	2023-09-02
Apollo Scientific	PC450140-1g	1,1'-Oxybis[4-(tridecafluorohexyl)benzene	151707-03-8	1g	£595.00	2023-09-02

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 1,1'-Oxybis[4-(tridecafluorohexyl)benzene]

1,1'-Oxybis[4-(tridecafluorohexyl)benzene]

The compound with CAS No. 151707-03-8, commonly referred to as 1,1'-Oxybis[4-(tridecafluorohexyl)benzene], is a highly specialized chemical entity that has garnered significant attention in the fields of materials science and organic chemistry. This compound is notable for its unique structure, which combines fluorinated aromatic systems with an ether linkage. The tridecafluorohexyl substituents attached to the benzene rings contribute to its exceptional chemical and physical properties.

Recent studies have highlighted the potential of 1,1'-Oxybis[4-(tridecafluorohexyl)benzene] in advanced materials development. Researchers have explored its application as a precursor for the synthesis of high-performance polymers and as a building block for constructing functional materials with tailored electronic properties. The fluorinated nature of the molecule imparts excellent thermal stability and chemical resistance, making it a promising candidate for use in extreme environmental conditions.

One of the most intriguing aspects of this compound is its ability to self-assemble into ordered nanostructures under specific conditions. This property has been leveraged in the development of novel nanomaterials for applications in electronics and photonics. For instance, recent experiments have demonstrated that films formed from this compound exhibit remarkable optical transparency and mechanical flexibility, which are highly desirable traits for next-generation display technologies.

The synthesis of 1,1'-Oxybis[4-(tridecafluorohexyl)benzene] involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key challenge lies in achieving high yields while maintaining the integrity of the fluorinated substituents. Recent advancements in catalytic systems have significantly improved the efficiency of this synthesis pathway, making it more feasible for large-scale production.

In terms of environmental impact, this compound has been subjected to rigorous testing to assess its biodegradability and toxicity. Initial findings suggest that it exhibits low toxicity to aquatic organisms and has a moderate biodegradation rate under aerobic conditions. However, further research is required to fully understand its long-term environmental implications.

Looking ahead, the potential applications of 1,1'-Oxybis[4-(tridecafluorohexyl)benzene] are vast and varied. Its unique combination of fluorinated aromaticity and ether functionality opens up new avenues for innovation in materials science. As researchers continue to explore its properties and optimize its synthesis, this compound is poised to play a pivotal role in shaping the future of advanced materials technology.